Cas no 273-62-1 (Oxazolo5,4-bpyridine)

• Product Name: Oxazolo5,4-bpyridine
• CAS No: 273-62-1
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD13175184
• CID: 1057025
• PubChem ID: 19831830
• Update Time: 2025-05-24

Oxazolo5,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[5,4-b]pyridine
• [1,3]oxazolo[5,4-b]pyridine
• oxazolopyridine
• BFPLMTPHDFFMTG-UHFFFAOYSA-N
• 7311AJ
• FCH1167585
• SY018739
• AX8256628
• DTXSID10600419
• DS-18109
• MFCD13175184
• Oxazolo[5 pound not4-b]pyridine
• 273-62-1
• A876958
• AKOS022184209
• DB-298853
• SCHEMBL141214
• Oxazolo5,4-bpyridine

• MDL： MFCD13175184
• Inchi： 1S/C6H4N2O/c1-2-5-6(7-3-1)9-4-8-5/h1-4H
• InChI Key： BFPLMTPHDFFMTG-UHFFFAOYSA-N
• SMILES： O1C=NC2=CC=CN=C12

Computed Properties

• Exact Mass: 120.032362755g/mol
• Monoisotopic Mass: 120.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on Oxazolo5,4-bpyridine

Comprehensive Overview of Oxazolo[5,4-b]pyridine (CAS No. 273-62-1): Properties, Applications, and Research Insights

Oxazolo[5,4-b]pyridine (CAS No. 273-62-1) is a heterocyclic organic compound featuring a fused oxazole and pyridine ring system. This structure endows it with unique electronic and steric properties, making it a valuable scaffold in pharmaceutical and materials science research. The compound's molecular formula, C₆H₄N₂O, and its planar aromaticity contribute to its versatility in synthetic chemistry. Researchers often explore its derivatives for their potential bioactivity, particularly in drug discovery targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

In recent years, the demand for heterocyclic compounds like Oxazolo[5,4-b]pyridine has surged due to their relevance in medicinal chemistry and agrochemical development. A growing trend in scientific literature focuses on its role in designing fluorescent probes and organic semiconductors, aligning with the broader interest in sustainable materials. Computational studies using density functional theory (DFT) further highlight its electronic properties, which are critical for optoelectronic applications.

The synthesis of Oxazolo[5,4-b]pyridine typically involves cyclization reactions of 2-aminopyridine derivatives or Pd-catalyzed cross-coupling methodologies. These methods are frequently optimized for green chemistry principles, reflecting the industry's shift toward solvent-free and catalytic processes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity.

From a commercial perspective, CAS No. 273-62-1 is cataloged by major chemical suppliers as a building block for high-value intermediates. Its applications span pharmaceutical intermediates, ligand design, and catalysis. Notably, its derivatives have been investigated for anti-inflammatory and antiviral activities, resonating with current global health priorities. Patent analyses reveal its inclusion in novel small-molecule therapeutics, particularly for neurological disorders.

Environmental and safety profiles of Oxazolo[5,4-b]pyridine are well-documented, with studies emphasizing its low ecotoxicity and compatibility with industrial safety standards. Regulatory compliance is ensured through REACH and FDA guidelines, making it a viable candidate for large-scale production. Researchers also highlight its stability under ambient conditions, which simplifies storage and handling protocols.

Future research directions for Oxazolo[5,4-b]pyridine include exploring its supramolecular chemistry potential and metal-organic frameworks (MOFs). These avenues align with the rising interest in smart materials and energy storage solutions. Collaborative efforts between academia and industry continue to expand its utility, ensuring its prominence in cutting-edge chemical innovation.